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Compound of Interest

Compound Name: 2-Phenylglycine-d5

Cat. No.: B587018

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of 2-Phenylglycine-d5, including detailed operational and disposal plans to foster a
secure research environment.

2-Phenylglycine-d5 is a deuterated form of the amino acid 2-Phenylglycine. While the
deuteration is unlikely to alter the chemical reactivity significantly, it is crucial to handle this
compound with the same precautions as its non-deuterated counterpart and other powdered
chemical reagents. The following procedures are based on established safety protocols and
information from safety data sheets for 2-Phenylglycine-d5 and similar compounds.

Hazard Identification and Personal Protective Equipment
(PPE)

According to the Safety Data Sheet (SDS) for 2-Phenylglycine-d5, this compound is classified
with the following hazards:

Acute oral toxicity (Category 4)[1]

Skin irritation (Category 2)[1]

Serious eye irritation (Category 2A)[1]

Specific target organ toxicity — single exposure; Respiratory tract irritation (Category 3)[1]
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To mitigate these risks, the following personal protective equipment is mandatory when
handling 2-Phenylglycine-d5.

] . Specifications and Best
PPE Category Required Equipment o——
ractices

Must be worn at all times in the
laboratory. A face shield should
) ) be used in addition to goggles
Eye and Face Protection Chemical safety goggles ] )
when there is a risk of
splashing or significant dust

generation.

Nitrile or neoprene gloves are
recommended. Inspect gloves
] ] ] for any tears or perforations
Hand Protection Chemical-resistant gloves
before use. Change gloves
immediately if they become

contaminated.[2]

Along-sleeved, buttoned lab
] coat is essential to protect skin
Body Protection Laboratory coat )
and clothing from

contamination.[2]

Required when working
outside of a certified chemical
fume hood or when
Respiratory Protection NIOSH-approved respirator engineering controls are
insufficient to minimize
inhalation exposure to the

powder.[3]

_ Shoes must fully cover the feet
Foot Protection Closed-toe shoes ) )
to protect against spills.[2]

Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the safe handling of 2-Phenylglycine-d5 from initial preparation to
experimental use.

1. Preparation and Engineering Controls:
Before handling, ensure that a certified chemical fume hood is operational.[2]
Verify that an eyewash station and safety shower are accessible and unobstructed.[4]

Designate a specific area within the fume hood for handling 2-Phenylglycine-d5 to contain
any potential spills.

. Weighing and Aliquoting:

Perform all weighing and aliquoting of the powdered compound inside the chemical fume
hood to minimize inhalation exposure.

Use a spatula or other appropriate tool to handle the powder. Avoid creating dust clouds.
If possible, use a balance with a draft shield.

. Dissolving the Compound:
When dissolving the compound, add the solvent to the powder slowly to avoid splashing.
If the solvent is volatile, ensure adequate ventilation.

. Experimental Use:

Keep all containers with 2-Phenylglycine-d5 clearly labeled with the chemical name,
concentration, and hazard pictograms.[5]

When transferring solutions, use appropriate tools such as pipettes with bulbs or mechanical
pipettors. Never pipette by mouth.[6]

. Post-Handling Procedures:

Thoroughly clean the work area and any equipment used with a suitable solvent.
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» Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[5]

Disposal Plan

Proper disposal of 2-Phenylglycine-d5 and its containers is critical to prevent environmental
contamination and ensure a safe laboratory environment.

1. Waste Segregation:

 All solid waste contaminated with 2-Phenylglycine-d5 (e.g., weighing paper, contaminated
gloves, pipette tips) should be collected in a designated, labeled hazardous waste container.

 Liquid waste containing 2-Phenylglycine-d5 should be collected in a separate, labeled
hazardous waste container. Do not pour chemical waste down the drain.[5]

2. Container Disposal:

o Empty containers of 2-Phenylglycine-d5 should be triple-rinsed with a suitable solvent. The
rinsate should be collected as hazardous waste.

 After rinsing, the empty container can be disposed of as non-hazardous waste, or as
directed by your institution's environmental health and safety (EHS) department.

3. Adherence to Regulations:

 All chemical waste must be disposed of in accordance with local, state, and federal
regulations. Consult your institution's EHS department for specific guidelines.

Emergency Procedures

In the event of an exposure or spill, immediate action is necessary.
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Exposure Type

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation develops or persists.[1]

Inhalation

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. If not
breathing, give artificial respiration. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[1]

Spill

For small spills, carefully scoop up the solid
material, trying to minimize dust generation, and
place it in a labeled container for disposal.
Clean the spill area with a suitable solvent. For
large spills, evacuate the area and contact your

institution's EHS department.

Workflow for Safe Handling and Disposal of 2-

Phenylglycine-d5
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Workflow for Handling 2-Phenylglycine-d5
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Caption: Workflow for the safe handling and disposal of 2-Phenylglycine-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. file.medchemexpress.com [file.medchemexpress.com]
o 2. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
o 3. creativesafetysupply.com [creativesafetysupply.com]

o 4. Safety First: Essential Guidelines for Handling Research Reagents and Equipment -
Merkel Technologies Ltd [merkel.co.il]

o 5. shahandassociates.co.in [shahandassociates.co.in]
e 6. artsci.usu.edu [artsci.usu.edu]

» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 2-Phenylglycine-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587018#personal-protective-equipment-for-handling-
2-phenylglycine-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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